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Compound of Interest

Compound Name: PPA-904

Cat. No.: B1663480

This technical guide provides a comprehensive overview of the molecular structure and
physicochemical properties of PPA-904, a phenothiazine photosensitizer. The information is
intended for researchers, scientists, and professionals in drug development.

Core Molecular Structure

PPA-904 is a cationic dye belonging to the phenothiazine class of compounds. Its chemical
name is 3,7-bis(N,N-dibutylamino) phenothiazin-5-ium bromide. The core structure consists of
a tricyclic phenothiazine system, which is responsible for its characteristic light-absorbing
properties. Modifications to this core, particularly the addition of auxochromes, can significantly
influence its photosensitizing efficiency.

The molecular structure is defined by the following identifiers:

« SMILES:CCCCN(C1=CC2=[S+]C3=C(C=CC(N(CCCC)CCCC)=C3)N=C2C=C1)CCCC.[Br-]
[1][2]

« INChIKey:LLMPBOPIZQTTLB-UHFFFAOYSA-M[2][3]

Physicochemical Properties

A summary of the key quantitative data for PPA-904 is presented in the table below for easy
reference and comparison.
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Property Value Source
Molecular Formula C28H42BrN3S [L1[41511611 71
Molecular Weight 532.62 g/mol [1105161[7]
CAS Number 30189-85-6 [1][41[5]
Appearance Solid [1107]

Color Brown to black [1]

Purity >98.00% [7]

Mechanism of Action and Signaling

PPA-904 functions as a photosensitizer in photodynamic therapy (PDT).[1][5][8] Upon
activation by light of a specific wavelength, it generates reactive oxygen species (ROS), which
are cytotoxic and can lead to the destruction of target cells, such as bacteria or parasites.[4]
This broad-spectrum activity is attributed to the high binding affinity of phenothiazinium
compounds to both Gram-positive and Gram-negative bacteria.[4]

One identified mechanism of action involves the modulation of the immune response. PPA-
904-based PDT has been shown to have a dose-dependent effect on the production of
Interleukin-12p70 (IL-12p70).[1][8] This cytokine plays a crucial role in promoting a Thl
immune response, which can contribute to more rapid healing in the context of infections like
cutaneous leishmaniasis.[1][8]

Below is a diagram illustrating the proposed signaling pathway for PPA-904 in antimicrobial
photodynamic therapy.
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Caption: Proposed mechanism of PPA-904 in photodynamic therapy.

Experimental Protocols

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.benchchem.com/product/b1663480?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

In Vivo Model of Cutaneous Leishmaniasis

A key application of PPA-904 has been in preclinical studies for cutaneous leishmaniasis. The
following protocol outlines the methodology used in mouse models.[1][8]

Workflow:
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Caption: Experimental workflow for PPA-904 PDT in a mouse model.

Clinical Applications and Development
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PPA-904 has been investigated for its potential in treating chronic wounds. A Phase lla
randomized, placebo-controlled clinical trial (NCT00825760) evaluated the efficacy of
antimicrobial photodynamic therapy with PPA-904 in patients with chronic leg ulcers and
diabetic foot ulcers.[3] The study found that treatment was well-tolerated and resulted in a
significant reduction in bacterial load immediately post-treatment compared to placebo.[3]

Synthesis and Formulation

While detailed synthesis protocols for PPA-904 are not extensively published in the available
literature, it is known to be a derivative of the phenothiazinium core.[4] The synthesis would
likely involve modifications to a phenothiazine backbone to introduce the N,N-dibutylamino
groups at the 3 and 7 positions. For experimental use, PPA-904 is often formulated as a topical
cream for application to the target area.[1][8]

Storage and Handling

PPA-904 is typically supplied as a solid. For long-term storage of stock solutions, it is
recommended to store at -80°C for up to 6 months. For shorter periods, storage at -20°C for up
to 1 month is advised.[1] The compound should be stored in a tightly sealed container and
protected from moisture.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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